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Compound of Interest |

Compound Name: 2-Vinylpyridine
CAS No.: 1337-81-1

\

Executive Summary & Chemical Identity

2-Vinylpyridine (2-VP) is a reactive heterocyclic monomer critical in the synthesis of
functionalized polymers, latexes, and pharmaceutical intermediates (e.g., betahistine).[1] Its
utility stems from the electron-deficient vinyl group conjugated with the pyridine ring, making it a
potent Michael acceptor.

However, this same reactivity presents a dual-hazard profile: biological toxicity (via alkylation of
DNA/proteins) and physical instability (exothermic runaway polymerization). This guide
synthesizes the physicochemical constraints and operational protocols required to handle 2-VP
safely in research and pilot-scale environments.

Physicochemical Profile
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Parameter Value Critical Implication

Unique identifier for inventory

CAS Number 100-69-6 ]
tracking.
N ) High boiler, but generates
Boiling Point 158-159 °C o
significant vapor.
Flammable Liquid. Vapor/air
Flash Point 47-50 °C (Closed Cup) mixtures are explosive above
32°C.
Volatile enough to exceed
Vapor Pressure 10 mmHg @ 44.5 °C exposure limits rapidly at
ambient temp.
i Slightly lighter than water;
Density 0.975 g/mL )
floats on aqueous spills.
N Moderately soluble; presents
Solubility ~2.75 g/100mL (Water) ] i L
high aquatic toxicity risk.
Darkening indicates oxidation
Appearance Colorless to Brown Lig. or polymerization (quality

check).

The Mechanism of Hazard: Why 2-VP is Dangerous

To handle 2-VP safely, one must understand the molecular mechanisms driving its toxicity and
instability. It is not merely "toxic"; it is a specific type of alkylating agent.

Toxicological Mechanism: Michael Addition

The nitrogen atom in the pyridine ring withdraws electron density from the vinyl group, creating
a partial positive charge on the

-carbon. This makes 2-VP a "soft" electrophile.

 Biological Interaction: In vivo, 2-VP undergoes Michael addition with nucleophilic residues on
biological macromolecules (e.g., sulfhydryl groups in cysteine, amine groups in DNA bases).
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e Consequence: This alkylation can lead to enzyme inhibition, protein denaturation, and
potential genotoxicity.

o Sensitization: The haptenization of skin proteins leads to severe allergic contact dermatitis.

Instability Mechanism: Radical Polymerization

2-VP is thermodynamically predisposed to polymerize. This reaction is exothermic. If heat is
not removed, the temperature rise increases the reaction rate (Arrhenius kinetics), leading to a
self-accelerating "runaway" reaction that can rupture vessels.

Strategic Storage & Stability Management

The "Oxygen Paradox" of TBC Inhibition Most researchers assume air-sensitive chemicals
should be stored under inert nitrogen. This is a critical error for 2-VP.

2-VP is typically stabilized with 4-tert-butylcatechol (TBC) (approx. 100 ppm).

e Mechanism: TBC is not the inhibitor itself; it reacts with peroxy radicals (formed from
dissolved oxygen and monomer radicals) to terminate the chain.

e The Requirement: TBC requires dissolved oxygen to function.[2]
e The Protocol:

o Do NOT store 2-VP under a pure nitrogen atmosphere for extended periods. This depletes
dissolved oxygen, rendering TBC ineffective, potentially leading to polymerization.

o Store in a cool (2—-8 °C), dark place with a headspace of air.

o Monitor: Check inhibitor levels every 1-3 months using a colorimetric assay or refractive
index check. If the liquid turns viscous or syrupy, polymerization has initiated—discard
immediately.

Operational Handling Protocols
Personal Protective Equipment (PPE) Matrix
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Standard nitrile gloves provide insufficient protection against pyridine derivatives due to rapid

permeation.

PPE Category

Recommendation

Rationale

Hand Protection

Laminate Film (Silver
Shield/4H) or Viton/Butyl

Nitrile breakthrough time is
often <10 mins.[3] Laminate

offers >4 hours protection.

Respiratory

Full-face respirator with

OV/Amine cartridges

Required if working outside a
fume hood. 2-VP is a
lachrymator and severe

respiratory irritant.

Chemical Goggles + Face

2-VP is corrosive (pH ~8-9).

Eye/Face ] Splash contact causes
Shield ) )
irreversible corneal damage.
Bod Tychem® or chemically Standard lab coats are
ody

resistant apron

permeable to liquid splashes.

Safe Handling Workflow

The following diagram outlines the decision logic for receiving and using 2-VP to ensure

stability and safety.
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Receive 2-VP Shipment

Visual Inspection:
Color & Viscosity

Is liquid dark brown
or syrupy?

No (Colorless/Yellow)

Store at 2-8°C
Keep Air Headspace
(Do NOT purge with N2)

DISCARD as Haz Waste
(Polymerization Risk)

Experimental Usage

Transfer in Fume Hood
(Laminate Gloves)

l

Remove TBC?
(If sensitive catalysis)

Wash with 0.1M NaOH
then Brine -> Dry

Use Directly

Quench Excess:

Dilute HCI Neutralization

Click to download full resolution via product page
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Figure 1: Decision logic for the receipt, storage, and experimental usage of 2-Vinylpyridine,
emphasizing the critical visual inspection for polymerization.

Emergency Response & Deactivation
Spill Response (Laboratory Scale < 500 mL)

Do NOT use paper towels. 2-VP is flammable and the high surface area of paper can
accelerate evaporation or oxidation.

Evacuate & Ventilate: Clear the area immediately.[4][5] Vapors are lachrymatory.
o PPE Up: Don Silver Shield/Laminate gloves and respiratory protection.

o Contain: Dike the spill with an inert absorbent (Vermiculite, Sand, or commercial
"Solvent/Organic” pillows).

o Neutralize (Optional but Recommended):

o Since 2-VP is basic, a citric acid based spill kit can reduce volatility by forming the non-
volatile citrate salt.

o Caution: This generates heat.[5] Apply slowly.

» Disposal: Scoop absorbed material into a sealable hazardous waste bag. Label as
"Flammable, Toxic, Corrosive - 2-Vinylpyridine Debris".[1]

Fire Fighting
e Media: Alcohol-resistant foam, dry chemical, or CO2.[5]

e Hazard: Fire heat can initiate rapid polymerization in adjacent containers, causing them to
explode (BLEVE).

» Tactic: Cool surrounding containers with water spray from a maximum distance.
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+ National Center for Biotechnology Information (NCBI). (2024). PubChem Compound
Summary for CID 7521, 2-Vinylpyridine. PubChem.[1] [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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